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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of cuprite (Cu₂O)

as a red pigment in ceramic applications. This document outlines the chemical principles,

quantitative analysis of color, and detailed experimental protocols for the formulation and firing

of cuprite-based glazes.

Introduction
Cuprite, a copper(I) oxide mineral, has been historically prized for its ability to produce a rich

and vibrant range of red hues in ceramic glazes, famously known as "sang-de-boeuf" or

oxblood glazes. The final color is a result of complex chemical reactions that occur during the

firing process and is highly dependent on the glaze composition, firing temperature, and kiln

atmosphere. The red coloration is primarily attributed to the presence of colloidal copper

nanoparticles (Cu⁰) or crystalline cuprite (Cu₂O) suspended within the glass matrix of the

glaze.[1][2] Achieving a consistent and desirable red color can be challenging, often requiring

precise control over these variables.

Chemical Principles of Color Development
The chromatic outcome of copper in a glaze is contingent on its oxidation state.

Oxidized State (Cu²⁺): In an oxidizing atmosphere, where oxygen is abundant, copper

typically exists in its cupric (Cu²⁺) state, which imparts a green or blue color to the glaze.[1]
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Reduced State (Cu⁺ and Cu⁰): To achieve the desired red color, copper must be in its

reduced cuprous (Cu⁺) form, as in cuprite (Cu₂O), or as metallic copper (Cu⁰) nanoparticles.

This is traditionally achieved by firing in a reduction atmosphere, where the level of oxygen is

limited, and carbon monoxide is present to act as a reducing agent.[3]

An alternative method to achieve reduction in an electric kiln (which typically has an oxidizing

atmosphere) is to introduce a reducing agent directly into the glaze formulation, such as silicon

carbide (SiC).[4] At high temperatures, the silicon carbide reacts with oxygen within the glaze,

creating a localized reducing environment that facilitates the reduction of copper oxide to its

red-producing forms.

Quantitative Data on Glaze Composition and Color
The resulting color of a copper red glaze can be quantified using the CIE Lab* color space,

where:

L* represents lightness (0=black, 100=white)

a* represents the green (-a) to red (+a) axis

b* represents the blue (-b) to yellow (+b) axis

While specific data correlating varying concentrations of pure cuprite to CIE Lab* values is not

readily available in published literature, studies on copper oxide (CuO) with a reducing agent

(SiC) provide valuable insight into the color effects of reduced copper. The following table

summarizes the effect of increasing the in-glaze reducing agent on the final color of a glaze

containing a fixed amount of copper oxide.

Table 1: Influence of Silicon Carbide (SiC) Content on the CIE Lab* Color Values of a Copper-

Containing Glaze.[5]
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Sample

Copper
Oxide
(CuO)
Content
(%wt)

Silicon
Carbide
(SiC)
Content
(%wt)

L*
(Lightnes
s)

a*
(Redness
)

b*
(Yellowne
ss)

Visual
Color

M1 1.0 0.0 65.2 -15.3 25.8
Green-

Yellow

M2 1.0 0.5 58.7 5.2 18.4 Pale Red

M3 1.0 1.0 52.1 12.8 15.1 Light Red

M4 1.0 1.5 45.9 20.5 10.3 Blood Red

M5 1.0 2.0 40.3 25.1 8.7
Deep

Blood Red

Data adapted from a study on the formation of red copper glaze in an oxidizing atmosphere.

The base glaze composition included frit, feldspar, kaolin, talc, and limestone.[5]

Experimental Protocols
Protocol for Preparation of a Copper Red Glaze
This protocol details the preparation of a copper red glaze using cuprite or copper oxide with a

reducing agent.

Materials:

Base glaze components (e.g., Frit, Feldspar, Kaolin, Silica, Whiting)

Cuprite (Cu₂O) or Copper Carbonate (CuCO₃)

Tin Oxide (SnO₂) (optional, as an opacifier and color stabilizer)

Silicon Carbide (SiC) (if firing in an oxidizing atmosphere)

Distilled water
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Deflocculant (e.g., sodium silicate)

Ceramic bisque tiles for testing

Equipment:

Digital scale (0.01g accuracy)

Ball mill with ceramic grinding media

Sieves (e.g., 80-mesh, 100-mesh)

Mixing containers

Glaze dipping tongs or a brush for application

Drying oven

Procedure:

Glaze Calculation: Calculate the batch recipe for the desired glaze. A starting point for a

cone 9-10 reduction copper red glaze could be:

Nepheline Syenite: 45%

Silica: 25%

Whiting (Calcium Carbonate): 15%

Kaolin: 10%

Feldspar: 5%

Additives:

Copper Carbonate: 0.25 - 1.0%

Tin Oxide: 0.5 - 2.0%
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Weighing: Accurately weigh all dry ingredients.

Milling: Place the dry ingredients into a ball mill. Add water to achieve a slurry with a specific

gravity of approximately 1.45. Add a few drops of deflocculant to improve the suspension.

Mill for 2-4 hours to ensure a homogenous mixture and fine particle size.[6]

Sieving: Pour the milled glaze slurry through an 80-mesh or 100-mesh sieve to remove any

large particles or agglomerates.

Application: Apply the glaze to bisque-fired ceramic test tiles. Dipping is a common method

for achieving an even coat. The thickness of the application can significantly impact the final

color.

Drying: Allow the glazed tiles to dry completely. A drying oven at a low temperature (e.g.,

100°C) can be used to expedite this process.[7]

Protocol for Firing a Copper Red Glaze
The firing schedule is critical for the development of the red color. Below are two example firing

schedules: one for a reduction atmosphere and one for an oxidizing atmosphere using an in-

glaze reducing agent.

4.2.1. Reduction Firing Schedule (Cone 9)

This schedule is for a gas-fired kiln where the atmosphere can be controlled.

Table 2: Cone 9 Reduction Firing Schedule
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Segment
Rate
(°C/hour)

Target
Temperatur
e (°C)

Hold Time
(minutes)

Atmospher
e

Notes

1 100 600 0 Oxidation

Initial heating

to burn off

any organic

matter.

2 150 950 0 Oxidation

Approaching

the

temperature

for the start of

reduction.

3 100 1280 30 Reduction

Introduce fuel

to create a

reducing

atmosphere

from ~950°C.

Maintain

reduction to

the peak

temperature.

The hold

allows for

glaze

maturation.[8]

4
Natural

Cooling
800 -

Neutral/Oxida

tion

The red color

often

develops

during the

cooling

phase.[3]

5 Natural

Cooling

Room

Temperature

- Neutral/Oxida

tion

Allow the kiln

to cool slowly

to avoid
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thermal

shock.

4.2.2. Oxidation Firing Schedule with In-Glaze Reductant (Cone 6)

This schedule is for an electric kiln, relying on SiC in the glaze for reduction.

Table 3: Cone 6 Oxidation Firing Schedule

Segment Rate (°C/hour)
Target
Temperature
(°C)

Hold Time
(minutes)

Notes

1 83 121 0
Gentle initial

heating.

2 194 1121 0

Faster ramp to

near peak

temperature.

3 60 1222 15

Slower ramp to

peak

temperature to

allow for the in-

glaze reduction

to occur. The

hold ensures the

glaze matures.[9]

4 149 954 0

Controlled

cooling to reduce

glaze defects.[9]

5 Natural Cooling
Room

Temperature
-

Slow cooling to

prevent cracking.
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The following diagrams illustrate the experimental workflows for preparing and firing cuprite-

based ceramic glazes.

Glaze Preparation

Start Weigh Dry Ingredients Ball Mill with Water Sieve Glaze Slurry Apply to Bisque Dry Glazed Ware Ready for Firing

Click to download full resolution via product page

Experimental workflow for the preparation of a cuprite-based ceramic glaze.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1143424?utm_src=pdf-body
https://www.benchchem.com/product/b1143424?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kiln Firing Process

Load Kiln

Heating Ramps

Introduce/Maintain 
Reduction Atmosphere 

(if applicable)

 for reduction firing

Soak at Peak 
Temperature

 for oxidation firing

Controlled Cooling

Unload Fired Ware

Click to download full resolution via product page

Generalized workflow for the kiln firing of ceramic glazes.

Characterization of Copper Speciation
To fully understand the development of the red color, it is beneficial to determine the oxidation

state of copper in the fired glaze. X-ray Absorption Spectroscopy (XAS), specifically X-ray

Absorption Near-Edge Structure (XANES), is a powerful technique for this purpose. The
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position of the Cu K-edge in a XANES spectrum is indicative of the copper oxidation state. For

instance, the absorption edge for Cu⁰ (metallic copper) is at a lower energy than that of Cu⁺ (as

in Cu₂O), which is in turn at a lower energy than Cu²⁺.[10] This analysis can confirm whether

the red color is due to metallic copper nanoparticles or cuprite crystals.

Conclusion
The use of cuprite as a pigment in ceramics offers the potential for a range of beautiful and

historically significant red glazes. Successful and repeatable results depend on a thorough

understanding of the underlying chemistry and precise control over the formulation and firing

processes. The protocols and data presented in these notes provide a foundation for

researchers and ceramicists to explore and optimize the use of cuprite in their work. Further

systematic studies correlating cuprite concentration with quantitative color analysis under

various firing conditions would be a valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: The Use of Cuprite as
a Pigment in Ceramics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143424#use-of-cuprite-as-a-pigment-in-ceramics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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